![molecular formula C39H46N2NaO7S2+ B14773035 2-[3-[1,1-Dimethyl-3-(4-sulfobutyl)-1,3-dihydro-benzo[e]indol-2-ylidene]-propenyl]-1,1-dimethyl-3-(4-sulfobutyl)-1H-benzo[e]indolium hydroxide, inner salt, sodium salt CAS No. 1438644-82-6](/img/structure/B14773035.png)
2-[3-[1,1-Dimethyl-3-(4-sulfobutyl)-1,3-dihydro-benzo[e]indol-2-ylidene]-propenyl]-1,1-dimethyl-3-(4-sulfobutyl)-1H-benzo[e]indolium hydroxide, inner salt, sodium salt
Description
2-[3-[1,1-Dimethyl-3-(4-sulfobutyl)-1,3-dihydro-benzo[e]indol-2-ylidene]-propenyl]-1,1-dimethyl-3-(4-sulfobutyl)-1H-benzo[e]indolium hydroxide, inner salt, sodium salt is a complex organic compound known for its unique structural properties and potential applications in various scientific fields. This compound belongs to the class of indolium salts, which are often used in dye chemistry and biological staining.
Preparation Methods
Synthetic:
Properties
CAS No. |
1438644-82-6 |
|---|---|
Molecular Formula |
C39H46N2NaO7S2+ |
Molecular Weight |
741.9 g/mol |
IUPAC Name |
sodium;4-[(2E)-2-[(E)-3-[1,1-dimethyl-3-(4-sulfobutyl)benzo[e]indol-3-ium-2-yl]prop-2-enylidene]-1,1-dimethylbenzo[e]indol-3-yl]butane-1-sulfonic acid;hydroxide |
InChI |
InChI=1S/C39H44N2O6S2.Na.H2O/c1-38(2)34(40(24-9-11-26-48(42,43)44)32-22-20-28-14-5-7-16-30(28)36(32)38)18-13-19-35-39(3,4)37-31-17-8-6-15-29(31)21-23-33(37)41(35)25-10-12-27-49(45,46)47;;/h5-8,13-23H,9-12,24-27H2,1-4H3,(H-,42,43,44,45,46,47);;1H2/q;+1; |
InChI Key |
JSDMKHVRPAPHEI-UHFFFAOYSA-N |
Isomeric SMILES |
CC1(C(=[N+](C2=C1C3=CC=CC=C3C=C2)CCCCS(=O)(=O)O)/C=C/C=C/4\C(C5=C(N4CCCCS(=O)(=O)O)C=CC6=CC=CC=C65)(C)C)C.[OH-].[Na+] |
Canonical SMILES |
CC1(C(=[N+](C2=C1C3=CC=CC=C3C=C2)CCCCS(=O)(=O)O)C=CC=C4C(C5=C(N4CCCCS(=O)(=O)O)C=CC6=CC=CC=C65)(C)C)C.[OH-].[Na+] |
Origin of Product |
United States |
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